Cas no 117693-24-0 (2'-Deoxy-5-propynylcytidine)

• Product Name: 2'-Deoxy-5-propynylcytidine
• CAS No: 117693-24-0
• MF: C₁₂H₁₅N₃O₄
• MW: 265.265202760696
• CID: 139056
• PubChem ID: 10029973
• Update Time: 2025-06-12

2'-Deoxy-5-propynylcytidine Chemical and Physical Properties

Names and Identifiers

• Cytidine,2'-deoxy-5-(1-propyn-1-yl)-
• 5-(1-PROPYNYL)-2’-DEOXYCYTIDINE
• 5-(1-PROPYNYL)-2'-DEOXYCYTIDINE
• 2'-deoxy-5-propynylcytidine
• 5-PROPYNYL-2'-DEOXYCYTIDINE
• Cytidine, 2'-deoxy-5-(1-propynyl)-
• 44Y7XE3C69
• 4-amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-prop-1-ynylpyrimidin-2-one
• Cytidine, 2'-deoxy-5-(1-propyn-1-yl)-
• 5-(1-PROPYNYL)-2/'-DEOXYCYTIDINE
• Q27258778
• 117693-24-0
• 4-amino-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-(prop-1-ynyl)pyrimidin-2(1H)-one
• SCHEMBL149389
• ZRFXOICDDKDRNA-IVZWLZJFSA-N
• UNII-44Y7XE3C69
• 2'-deoxy-5-(1-propyn-1-yl)-cytidine
• 2'-Deoxy-5-propynylcytidine

• Inchi： 1S/C12H15N3O4/c1-2-3-7-5-15(12(18)14-11(7)13)10-4-8(17)9(6-16)19-10/h5,8-10,16-17H,4,6H2,1H3,(H2,13,14,18)/t8-,9+,10+/m0/s1
• InChI Key： ZRFXOICDDKDRNA-IVZWLZJFSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1CO)O)N1C(N=C(C(C#CC)=C1)N)=O

Computed Properties

• Exact Mass: 265.10600
• Monoisotopic Mass: 265.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.48
• Melting Point: 191.73 (Mean or Weighted MP)
• Boiling Point: 509.3 ºCat 760 mmHg
• Flash Point: 261.8 ºC
• PSA: 110.60000
• LogP: -0.58120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides

Additional information on 2'-Deoxy-5-propynylcytidine

Comprehensive Overview of 2'-Deoxy-5-propynylcytidine (CAS No. 117693-24-0): Properties, Applications, and Research Insights

2'-Deoxy-5-propynylcytidine (CAS No. 117693-24-0) is a chemically modified nucleoside derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, characterized by its propynyl group at the 5-position of the cytidine base, serves as a versatile building block for oligonucleotide synthesis. Its unique structure enables applications in antisense therapy, gene editing, and diagnostic probe development, aligning with current trends in precision medicine and molecular biology.

The growing interest in modified nucleosides like 2'-Deoxy-5-propynylcytidine stems from their ability to enhance the stability and binding affinity of synthetic oligonucleotides. Researchers frequently search for terms such as "nucleoside modifications for CRISPR" or "improving siRNA delivery," reflecting the demand for innovative solutions in RNA therapeutics. This compound’s propynyl moiety contributes to hydrophobic interactions, making it valuable for probe design in fluorescence-based assays and next-generation sequencing (NGS) technologies.

From a synthetic chemistry perspective, CAS No. 117693-24-0 is often explored for its role in click chemistry applications. The alkyne group in the propynyl side chain allows efficient conjugation with azide-functionalized molecules, a feature leveraged in bioconjugation and drug delivery systems. This aligns with the surge in searches for "bioorthogonal chemistry tools" and "targeted cancer therapies," highlighting its relevance in modern drug development.

Quality and purity are critical for 2'-Deoxy-5-propynylcytidine in research settings. Analytical techniques such as HPLC and mass spectrometry are routinely employed to verify its integrity, addressing common user queries like "HPLC methods for nucleoside analysis". The compound’s stability under various pH conditions and solubility profiles are also frequently discussed, particularly in forums focused on nucleotide analog storage.

In summary, 2'-Deoxy-5-propynylcytidine (CAS No. 117693-24-0) represents a pivotal tool in advancing genomic research and therapeutic innovation. Its multifaceted applications—from gene silencing to diagnostic imaging—underscore its importance in addressing contemporary challenges in life sciences. As interest in personalized medicine and synthetic biology grows, this compound is poised to remain at the forefront of scientific exploration.